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Compound of Interest
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CAS No.: 137-76-8

Cat. No.: B1668420

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide comprehensive protocols for the administration of ketamine in

rodent models for various research applications, including surgical anesthesia and the study of

depression. The following sections detail recommended dosages, preparation of anesthetic

cocktails, and step-by-step administration procedures for multiple routes.

Data Presentation: Quantitative Summary
The following tables summarize key quantitative data for ketamine administration in mice and

rats, compiled from established protocols. Dosages can vary based on the specific strain, sex,

and health status of the animal, as well as the desired depth and duration of anesthesia. It is

crucial to consult with a veterinarian and the institution's animal care and use committee

(IACUC) before conducting any procedures.

Table 1: Anesthetic Dosages of Ketamine and Ketamine/Xylazine Cocktails
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Species Agent(s)
Dosage
(mg/kg)

Route of
Administration

Approximate
Duration of
Anesthesia

Mouse Ketamine 85 - 200 IP

Sedation,

minimal

analgesia

Ketamine /

Xylazine

50 - 100

(Ketamine) / 5 -

10 (Xylazine)

IP 30 minutes

Ketamine /

Xylazine

87.5 (Ketamine) /

12.5 (Xylazine)
IP 20 - 30 minutes

Ketamine /

Xylazine

191.25

(Ketamine) / 4.25

(Xylazine)

SC
Comparable to

IP

Ketamine /

Xylazine /

Acepromazine

50 - 100

(Ketamine) / 4 -

10 (Xylazine) / 1

- 5

(Acepromazine)

IP 60 - 90 minutes

Rat Ketamine 50 - 100 IP

Sedation,

minimal

analgesia

Ketamine /

Xylazine

40 - 100

(Ketamine) / 5 -

10 (Xylazine)

IP 30 - 90 minutes

Ketamine /

Xylazine

91 (Ketamine) /

9.1 (Xylazine)
IP Not specified

Ketamine /

Xylazine

87 (Ketamine) /

13 (Xylazine)
IM

15 - 30 minutes

of surgical

anesthesia
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Note: IP = Intraperitoneal, SC = Subcutaneous, IM = Intramuscular. The combination of

ketamine and xylazine provides a synergistic effect, resulting in surgical anesthesia with

analgesia and muscle relaxation[1]. Ketamine used alone may only provide sedation with

minimal analgesia[2].

Table 2: Sub-Anesthetic Dosages of Ketamine for Depression Models

Species Agent
Dosage
(mg/kg)

Route of
Administration

Application

Mouse Ketamine 10 - 15 IP

Reverses chronic

mild stress-

induced

anhedonia

Rat Ketamine 1 - 50 IP

Dose-response

studies for

antidepressant

effects

Ketamine 10 IP

Effective

antidepressant

dose in several

models[3][4]

Ketamine 10 - 15 IP

Reverses chronic

mild stress-

induced

depressive-like

behaviors[5]

Experimental Protocols
Protocol 1: Preparation of Ketamine/Xylazine Anesthetic
Cocktail for Mice
This protocol details the preparation of a standard ketamine/xylazine anesthetic cocktail for

intraperitoneal administration in mice.
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Materials:

Ketamine (100 mg/mL)

Xylazine (100 mg/mL)

Sterile saline or sterile water for injection

Sterile injection vial (e.g., 10 mL)

Syringes and needles

Procedure:

Verify the concentration of your ketamine and xylazine stock solutions.

For a 10 mL final volume, add the following to the sterile vial:

1.75 mL of ketamine (100 mg/mL)

0.25 mL of xylazine (100 mg/mL)

8.0 mL of sterile saline or sterile water for injection

Mix the solution thoroughly.

Label the vial clearly with the following information:

"Mouse Anesthetic Mix: Ketamine/Xylazine"

Concentration: 17.5 mg/mL Ketamine / 2.5 mg/mL Xylazine

Dosage: 0.1 mL per 20 g body weight (delivers 87.5 mg/kg Ketamine and 12.5 mg/kg

Xylazine)

Date of preparation and expiration date (typically 6 months from mixing or the earliest

expiration date of the components)[6].
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Protocol 2: Preparation of Ketamine/Xylazine Anesthetic
Cocktail for Rats
This protocol outlines the preparation of a ketamine/xylazine anesthetic cocktail for

intraperitoneal administration in rats.

Materials:

Ketamine (100 mg/mL)

Xylazine (100 mg/mL)

Sterile 10 mL empty vial

Procedure:

Confirm the concentration of your ketamine and xylazine stock solutions.

For an 11 mL final volume, add the following to the sterile vial:

10 mL of ketamine (100 mg/mL)

1.0 mL of xylazine (100 mg/mL)

Mix the solution well. Note that mixtures of ketamine and xylazine can lose potency over

time; discard if any precipitation or color change occurs[7].

Label the vial with the following details:

"Rat Anesthetic Mix: Ketamine/Xylazine"

Concentration: 91 mg/mL Ketamine / 9.1 mg/mL Xylazine

Dosage: 0.1 mL per 100 g body weight (delivers 91 mg/kg Ketamine and 9.1 mg/kg

Xylazine)

Date of preparation and expiration date (typically 90 days from mixing or the earliest

expiration date of the components)[7].
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Protocol 3: Intraperitoneal (IP) Injection in Rodents
Intraperitoneal injection is a common route for administering ketamine for anesthesia.

Procedure:

Weigh the animal accurately to determine the correct injection volume based on the

prepared cocktail's dosage.

Properly restrain the rodent, typically by scruffing the neck and securing the tail. For rats,

manual restraint may be sufficient.

Tilt the animal's head downwards at approximately a 30-degree angle.

Insert the needle into the lower right or left quadrant of the abdomen, avoiding the midline to

prevent damage to the bladder or cecum.

Aspirate to ensure no bodily fluids are drawn into the syringe, which would indicate improper

needle placement.

Inject the solution slowly and smoothly.

Monitor the animal continuously until it is fully anesthetized. Apply a sterile ophthalmic

ointment to the eyes to prevent corneal drying[8].

Protocol 4: Subcutaneous (SC) Injection in Mice
Subcutaneous administration can be a safer alternative to intraperitoneal injection for

anesthesia in mice.

Procedure:

Weigh the mouse to calculate the appropriate injection volume.

Gently lift the loose skin over the back, between the shoulder blades, to form a "tent."

Insert the needle into the base of the tented skin, parallel to the spine.

Aspirate to check for blood, which would indicate entry into a blood vessel.
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Inject the solution. A small bleb will form under the skin.

Withdraw the needle and monitor the animal. Studies suggest that subcutaneous

administration of ketamine/xylazine can be as effective as the intraperitoneal route and may

have a lower mortality rate in female mice[9][10].

Protocol 5: Intramuscular (IM) Injection in Rats
Intramuscular injections are another option for ketamine administration, although caution is

advised due to the potential for tissue damage.

Procedure:

Accurately weigh the rat to determine the correct dosage.

The preferred injection site is the quadriceps muscle of the hind leg.

Hold the leg firmly and insert the needle into the thickest part of the muscle.

Aspirate to ensure the needle is not in a blood vessel.

Inject the solution slowly.

It is important to note that intramuscular injections of ketamine-xylazine have been shown to

cause muscle necrosis in rats and are not recommended for survival procedures[11].

Mandatory Visualizations
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Click to download full resolution via product page

Caption: Workflow for Anesthetic Administration in Rodents.
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Caption: Simplified Signaling Pathway for Ketamine's Antidepressant Effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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